Cas no 588692-18-6 (2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide)

• Product Name: 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide
• CAS No: 588692-18-6
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• MDL: MFCD03420407
• CID: 4715401
• Update Time: 2025-10-29

2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-6-methylquinoline-4-carbohydrazide
• Oprea1_329889
• BBL016873
• STK436402
• R6964
• ST50844104
• 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide

• MDL： MFCD03420407
• Inchi： 1S/C18H17N3O2/c1-11-6-7-16-14(8-11)15(18(22)21-19)10-17(20-16)12-4-3-5-13(9-12)23-2/h3-10H,19H2,1-2H3,(H,21,22)
• InChI Key： MJESMNVPNAIFRR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CC(C(NN)=O)=C2C=C(C)C=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 417
• Topological Polar Surface Area: 77.2

Additional information on 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide

Research Brief on 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide (CAS: 588692-18-6)

2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide (CAS: 588692-18-6) is a quinoline-based carbohydrazide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound has been investigated for its potential therapeutic applications, particularly in the context of antimicrobial and anticancer activities. The unique structural features of this molecule, including the methoxyphenyl and methylquinoline moieties, contribute to its biological activity and make it a promising candidate for further development.

Recent studies have focused on the synthesis and characterization of 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide, as well as its mechanism of action. The compound has been synthesized via a multi-step process involving the condensation of 6-methylquinoline-4-carboxylic acid with 3-methoxyphenylhydrazine. Structural elucidation has been performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, confirming the purity and identity of the compound.

In vitro studies have demonstrated that 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide exhibits significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial metabolism has been proposed as a potential mechanism of action. Additionally, preliminary findings suggest that the compound may also possess antifungal properties, although further studies are needed to confirm this activity.

Beyond its antimicrobial potential, 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide has shown promise as an anticancer agent. Research has indicated that the compound can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The proposed mechanism involves the inhibition of topoisomerase II, an enzyme critical for DNA replication and cell division. Furthermore, the compound has been found to exhibit selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent.

Despite these promising findings, challenges remain in the development of 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further optimization and preclinical studies. Current research efforts are focused on structural modifications to enhance the compound's pharmacokinetic properties and reduce any off-target effects.

In conclusion, 2-(3-Methoxyphenyl)-6-methylquinoline-4-carbohydrazide (CAS: 588692-18-6) represents a promising scaffold for the development of novel antimicrobial and anticancer agents. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential. The compound's unique chemical properties and biological activities make it a valuable subject of study in the field of chemical biology and medicinal chemistry.